NSC59984

• CAS: 803647-40-7
• Molecular Formula: C12H15N3O4
• Molecular Weight: 265.26 g/mol
• InChI: InChI=1S/C12H15N3O4/c1-13-6-8-14(9-7-13)11(16)4-2-10-3-5-12(19-10)15(17)18/h2-5H,6-9H2,1H3/b4-2+
• InChIKey: QKTRIGNWBRHBFV-DUXPYHPUSA-N

NSC59984: p73-Dependent Mutant p53 Reactivation Profile

NSC59984, also known as (E)-1-(4-methylpiperazin-1-yl)-3-(5-nitrofuran-2-yl)prop-2-en-1-one, is a small-molecule p53 pathway activator . Its primary mechanism involves the simultaneous degradation of gain-of-function (GOF) mutant p53 protein via MDM2-mediated ubiquitination and the restoration of wild-type p53 signaling through p73 activation [1]. This dual action is distinct from many other compounds in the p53 reactivator class, which often focus on a single mechanism [2]. Its activity is linked to an unusual covalent Michael addition at the α-carbon [3].

Dual-mechanism probe: mutant p53 degradation plus p73 activation

Workflow match for gain-of-function p53 mechanistic studies

Research model context: p73-dependent apoptosis pathway analysis

• [1] Zhang S, et al. Small-Molecule NSC59984 Restores p53 Pathway Signaling and Antitumor Effects against Colorectal Cancer via p73 Activation and Degradation of Mutant p53. Cancer Res. 2015;75(18):3842-3852. View Source
• [2] Patent WO2016053938A1. A compound for anti-cancer therapy that acts by targeting gof mutant p53 and stimulates p73. View Source
• [3] Brown K, et al. Covalent Modification of p53 by (E)-1-(4-Methylpiperazin-1-yl)-3-(5-nitrofuran-2-yl)prop-2-en-1-one. 2024. ACS Figshare. View Source

NSC59984 Sourcing Justification

Direct substitution of NSC59984 with other mutant p53-targeting agents, such as APR-246, COTI-2, PK11007, or mutation-specific stabilizers like rezatapopt, is not straightforward. NSC59984 possesses a unique, experimentally-validated dual mechanism: it both degrades the oncogenic GOF mutant p53 protein and activates the compensatory p73 tumor suppressor pathway [1]. In contrast, many alternatives primarily aim to refold mutant p53 into a wild-type-like conformation (e.g., APR-246, COTI-2, rezatapopt) or stabilize it (e.g., PK11007) without the same demonstrated capacity for p73-dependent activity across a broad range of p53 mutations [2]. The specific covalent chemistry of NSC59984, involving an unusual Michael addition at the α-carbon, further differentiates its molecular target engagement [3]. The quantitative data below substantiates why these mechanistic differences translate into distinct activity profiles that are critical for research applications.

APR-246 / PRIMA-1

Bind and reactivate mutant p53 without inducing degradation; degradation-dependent endpoints may not replicate.

COTI-2

Thiosemicarbazone activator; lacks p73 engagement and nitrofuran-based structure. p73 readouts may shift.

MDM2 antagonists (e.g., Nutlin-3)

Block MDM2–p53 binding without targeting mutant p53 degradation. Gain-of-function model context may differ.

• [1] Zhang S, et al. Small-Molecule NSC59984 Restores p53 Pathway Signaling and Antitumor Effects against Colorectal Cancer via p73 Activation and Degradation of Mutant p53. Cancer Res. 2015;75(18):3842-3852. View Source
• [2] Synnott NC, et al. Mutant p53 as a therapeutic target for the treatment of triple-negative breast cancer: Preclinical investigation with the anti-p53 drug, PK11007. Cancer Lett. 2018;414:99-108. View Source
• [3] Brown K, et al. Covalent Modification of p53 by (E)-1-(4-Methylpiperazin-1-yl)-3-(5-nitrofuran-2-yl)prop-2-en-1-one. 2024. ACS Figshare. View Source

NSC59984 Comparative Evidence Guide

Dual Mechanism: Mutant p53 Degradation and p73 Activation

NSC59984 uniquely combines mutant p53 degradation with p73-dependent restoration of p53 signaling. This dual mechanism is a key differentiator from compounds that primarily act as refolding stabilizers. In DLD-1 colorectal cancer cells, NSC59984 (10 µM) induced a ~3.5-fold increase in p73 protein levels after 16 hours, a critical step for restoring p53 pathway activity. This p73 activation was shown to be essential for its antitumor effects, as p73 knockdown completely abrogated tumor growth inhibition in vivo [1]. This is in contrast to mutation-specific stabilizers like rezatapopt, which are effective only against specific p53 mutants (e.g., Y220C) and do not rely on p73 [2].

Dual Mechanism

Head-to-head

NSC59984 12 µM, 8 h: reduces mutant p53 via ubiquitination

Comparator APR-246/PRIMA-1: bind mutant p53, no degradation

Supports degradation-specific study design

Non-degradative reactivators differ in mechanism

Evidence Dimension	Mechanism of Action
Target Compound Data	Dual: Mutant p53 degradation via MDM2/ubiquitin-proteasome pathway + p73-dependent restoration of p53 signaling
Comparator Or Baseline	Rezatapopt (PC14586): Mutation-specific stabilizer of p53 Y220C mutant; COTI-2: Primarily refolds mutant p53 to WT conformation
Quantified Difference	NSC59984's activity is p73-dependent and not limited to a single p53 mutation type.
Conditions	DLD-1 colorectal cancer cells (mutant p53 S241F); 10 µM NSC59984 for 16h

Why This Matters

For research on broad-spectrum mutant p53 targeting, NSC59984 provides a dual-action tool that cannot be replicated by mutation-specific refolding agents.

• [1] Zhang S, et al. Small-Molecule NSC59984 Restores p53 Pathway Signaling and Antitumor Effects against Colorectal Cancer via p73 Activation and Degradation of Mutant p53. Cancer Res. 2015;75(18):3842-3852. View Source
• [2] Dumble M, et al. Discovery of Rezatapopt (PC14586), a First-in-Class, Small-Molecule Reactivator of p53 Y220C Mutant in Development. 2024. PMC. View Source

Tumor-Selective Cytotoxicity Profile

NSC59984 engages its target, p53, through a unique covalent mechanism, reacting with thiols via an unusual Michael addition at the α-carbon. This results in specific modification of p53 at cysteines Cys124 and Cys229 [1]. This covalent interaction is distinct from that of the clinical-stage compound APR-246, which is a prodrug converted to methylene quinuclidinone (MQ) that covalently binds to p53 cysteines, primarily Cys124 and Cys277 [2]. The differing modification sites and reactive warheads suggest distinct effects on p53 conformation and function, which may contribute to NSC59984's unique dual mechanism of degradation and p73 activation.

Cytotoxicity Selectivity

Cross-study comparable

>12-fold difference

p53-null HCT116 EC₅₀ 8.38 µM vs WI-38 >100 µM

Supports cell-model endpoint review

Endpoint context may differ across cell lines

Evidence Dimension	Covalent Target Engagement
Target Compound Data	Covalent modification of p53 Cys124 and Cys229 via α-carbon Michael addition
Comparator Or Baseline	APR-246: Prodrug converted to MQ, covalently modifies p53 Cys124 and Cys277
Quantified Difference	NSC59984 modifies Cys124 and Cys229; APR-246 modifies Cys124 and Cys277.
Conditions	In vitro thiol reaction and cellular treatment assays

Why This Matters

For researchers investigating p53 structure-function relationships, NSC59984 offers a chemically distinct covalent probe compared to APR-246, enabling orthogonal studies of p53 cysteine modification.

• [1] Brown K, et al. Covalent Modification of p53 by (E)-1-(4-Methylpiperazin-1-yl)-3-(5-nitrofuran-2-yl)prop-2-en-1-one. 2024. ACS Figshare. View Source
• [2] Zhang Q, et al. APR-246 reactivates mutant p53 by targeting cysteines 124 and 277. 2018. Cell Death Dis. View Source

p73-Dependent In Vivo Tumor Growth Inhibition

The antitumor efficacy of NSC59984 in vivo is mechanistically linked to p73. In a DLD-1 xenograft mouse model, administration of NSC59984 (45 mg/kg, i.p.) resulted in a 34% reduction in tumor weight compared to vehicle control at day 15 [1]. Crucially, this effect was completely abrogated in mice bearing p73 knock-down DLD-1 tumors, demonstrating that p73 is essential for its in vivo activity. This p73-dependent mechanism is a specific feature of NSC59984 not universally shared by other p53 reactivators. For instance, the activity of COTI-2, while shown to inhibit tumor growth in various xenograft models, has been linked to both p53-dependent and -independent mechanisms, including PI3K/AKT/mTOR pathway inhibition [2].

In Vivo Model Response

Head-to-head

34% vs 18% (p73-KD)

DLD-1 xenograft tumor weight reduction, P<0.05

Supports p73-dependent model-response interpretation

Requires p73 expression validation

Evidence Dimension	In Vivo Mechanism of Action
Target Compound Data	Tumor growth inhibition is entirely dependent on p73; 34% reduction in tumor weight in DLD-1 xenografts.
Comparator Or Baseline	COTI-2: Inhibits tumor growth through p53-dependent and -independent mechanisms, including PI3K/AKT/mTOR inhibition.
Quantified Difference	NSC59984's in vivo activity is strictly p73-dependent, while COTI-2's is multifactorial.
Conditions	DLD-1 colorectal cancer xenograft model in mice; NSC59984 at 45 mg/kg i.p.

Why This Matters

NSC59984 is a more precise tool for studying p73-dependent tumor suppression in vivo, whereas COTI-2 may confound results due to its polypharmacology.

• [1] Zhang S, et al. Small-Molecule NSC59984 Restores p53 Pathway Signaling and Antitumor Effects against Colorectal Cancer via p73 Activation and Degradation of Mutant p53. Cancer Res. 2015;75(18):3842-3852. View Source
• [2] Salim KY, et al. COTI-2, a novel thiosemicarbazone derivative, exhibits antitumor activity in HNSCC through p53-dependent and -independent mechanisms. 2019. PMC. View Source

Combination Synergy with ROS Modulators

A key differentiating feature of NSC59984 is its favorable therapeutic index in preclinical models, showing strong activity against mutant p53-expressing cancer cells with minimal effects on normal cells. In vitro, NSC59984 at concentrations up to 10 µM induced significant cell death in multiple mutant p53 cancer cell lines but caused little or no genotoxicity in normal human fibroblasts (WI-38) and showed no evident toxicity towards normal cells [1]. This contrasts with PK11007, which, while showing some selectivity, has reported IC50 values in a panel of 17 breast cancer lines ranging from 2.3 to 42.2 µM and is known to generate high levels of reactive oxygen species and induce ER stress in a p53-independent manner, potentially leading to broader cytotoxicity [2].

ROS Combination

Supporting evidence

Combination NSC59984 + BSO: enhanced tumor suppression vs single agents

Single agent NSC59984 or BSO alone: weaker effect

Supports ROS-dependent pathway context

Further combination studies needed

Evidence Dimension	Selectivity for Cancer vs. Normal Cells
Target Compound Data	Minimal genotoxicity and toxicity in normal WI-38 fibroblasts at concentrations up to 10 µM.
Comparator Or Baseline	PK11007: IC50 values of 2.3-42.2 µM in 17 breast cancer lines; induces high ROS and ER stress in a p53-independent manner.
Quantified Difference	NSC59984 demonstrates a wider therapeutic window with less off-target stress pathway activation.
Conditions	In vitro cell viability and genotoxicity assays on WI-38 normal human fibroblasts.

Why This Matters

For studies requiring a p53 pathway activator with a cleaner safety profile and fewer confounding off-target effects on normal cells, NSC59984 is a superior choice over less selective agents like PK11007.

• [1] Zhang S, et al. Small-Molecule NSC59984 Restores p53 Pathway Signaling and Antitumor Effects against Colorectal Cancer via p73 Activation and Degradation of Mutant p53. Cancer Res. 2015;75(18):3842-3852. View Source
• [2] Synnott NC, et al. Mutant p53 as a therapeutic target for the treatment of triple-negative breast cancer: Preclinical investigation with the anti-p53 drug, PK11007. Cancer Lett. 2018;414:99-108. View Source

p53 R248W Mutation-Specific Potency

NSC59984 induces mutant p53 degradation through a well-defined ROS-ERK2-MDM2 signaling axis. Treatment of SW480 cancer cells with 10 µM NSC59984 promoted a sustained ERK2 phosphorylation, which was required for MDM2 phosphorylation at Serine-166. This, in turn, enhanced phospho-MDM2 binding to mutant p53, leading to its ubiquitination and degradation [1]. Importantly, the ERK2 inhibitor U0126 (10 µM) was shown to block this degradation [2]. This detailed mechanistic pathway distinguishes NSC59984 from compounds like COTI-2, which operates via a different mechanism of refolding mutant p53 and inhibiting the PI3K/AKT/mTOR pathway, without the same specificity for the ROS-ERK2-MDM2 axis [3].

Mutation Profile

Cross-study comparable

Reported mutation-stratified response

Context-dependent; review for R248W models

Qualitative metabolic differences observed

Evidence Dimension	Signaling Pathway for Mutant p53 Degradation
Target Compound Data	Activates ROS-ERK2-MDM2 axis; ERK2 phosphorylation leads to MDM2 Ser166 phosphorylation, increasing mutant p53 binding and degradation.
Comparator Or Baseline	COTI-2: Refolds mutant p53; inhibits PI3K/AKT/mTOR pathway.
Quantified Difference	NSC59984's degradation mechanism is specifically dependent on the ERK2-MDM2 axis, which is not a primary target for COTI-2.
Conditions	SW480 colorectal cancer cells; 10 µM NSC59984; co-treatment with 10 µM U0126 (ERK inhibitor).

Why This Matters

For research focused on the ERK2-MDM2 signaling node in mutant p53 degradation, NSC59984 is a uniquely specific chemical probe, while COTI-2 engages a different set of pathways.

• [1] Liu J, et al. Small-molecule NSC59984 induces mutant p53 degradation through a ROS-ERK2-MDM2 axis in cancer cells. Mol Cancer Res. 2022;20(4):622-636. View Source
• [2] Liu J, et al. Figure 4. ROS is required for NSC59984 to restore p53 pathway signaling through ERK2. Mol Cancer Res. 2022. View Source
• [3] Salim KY, et al. COTI-2, a novel thiosemicarbazone derivative, exhibits antitumor activity in HNSCC through p53-dependent and -independent mechanisms. 2019. PMC. View Source

Broader Mutant p53 Spectrum of Activity Compared to Mutation-Specific Agents

NSC59984 demonstrates cytotoxic activity across a panel of cancer cell lines harboring diverse p53 mutations, including those with structural (R175H, R248W, R273H) and DNA-contact mutations. For instance, it induced cell death in SW480 (R273H/P309S), DLD-1 (S241F), and HT29 (R273H) colorectal cancer cells [1]. This broad activity is a critical differentiator from mutation-specific agents like rezatapopt (PC14586), which is highly selective for the Y220C mutant p53 and has shown no activity against other common p53 mutations [2]. While APR-246 also has broad activity, its mechanism is primarily refolding, whereas NSC59984 combines degradation with p73 activation. This makes NSC59984 a more versatile tool for investigating p53 pathway restoration across a wider range of clinically relevant p53 genotypes.

Evidence Dimension	Spectrum of Activity Across p53 Mutations
Target Compound Data	Active against multiple p53 mutants, including R273H, S241F, R175H, and R248W.
Comparator Or Baseline	Rezatapopt (PC14586): Highly specific for the Y220C mutant p53.
Quantified Difference	NSC59984 is effective against a panel of common p53 mutants, whereas rezatapopt is limited to a single, less frequent mutation.
Conditions	Cell viability assays on a panel of colorectal cancer cell lines with different endogenous p53 mutations.

Why This Matters

For studies requiring a tool compound active against common, clinically relevant p53 mutations (e.g., R273H, R248W), NSC59984 is a more broadly applicable research tool than mutation-specific agents like rezatapopt.

• [1] Zhang S, et al. Small-Molecule NSC59984 Restores p53 Pathway Signaling and Antitumor Effects against Colorectal Cancer via p73 Activation and Degradation of Mutant p53. Cancer Res. 2015;75(18):3842-3852. View Source
• [2] Dumble M, et al. Discovery of Rezatapopt (PC14586), a First-in-Class, Small-Molecule Reactivator of p53 Y220C Mutant in Development. 2024. PMC. View Source

NSC59984 Research Application Scenarios

Mutant p53 Gain-of-Function Degradation in Colorectal Cancer

NSC59984 is an optimal chemical probe for in vivo studies requiring specific activation of the p73 tumor suppressor pathway. Its demonstrated dependence on p73 for antitumor activity in xenograft models (e.g., 34% tumor weight reduction in DLD-1 xenografts that is completely lost upon p73 knockdown) provides a clean, validated system for dissecting p73-specific biology in cancer [1]. This is in contrast to compounds like COTI-2, which act through multiple pathways and can confound mechanistic interpretation.

p73-Dependent Apoptosis and Synthetic Lethality Screens

Researchers focused on the specific signaling events leading to mutant p53 degradation should utilize NSC59984. Its mechanism of action is uniquely dependent on the ROS-ERK2-MDM2 axis, where ERK2 phosphorylation is required for MDM2-mediated ubiquitination of mutant p53. This pathway has been mapped with specific inhibitors like U0126, confirming the signaling sequence [1]. This level of detailed mechanistic insight is not available for many other mutant p53-targeting agents, making NSC59984 the tool of choice for studying this degradation pathway.

ROS-ERK2-MDM2 Axis in Oxidative Stress Microenvironments

For preclinical studies aiming to target a wide range of p53 mutations, NSC59984 offers a significant advantage over mutation-specific stabilizers like rezatapopt. Its validated activity in cell lines with diverse p53 genotypes, including the common R273H and R248W mutants, makes it a versatile tool for investigating p53 pathway restoration across various cancer models, such as colorectal, endometrial, and hepatocellular carcinoma [1][2]. This broad applicability streamlines research on p53-mutant cancers that are not limited to a single, specific genetic alteration.

Mutation-Stratified Profiling in p53 Isogenic Cell Lines

NSC59984 serves as a chemically distinct covalent probe for investigating p53 cysteine reactivity and its functional consequences. Its unusual α-carbon Michael addition mechanism and specific modification of p53 Cys124 and Cys229 offer an orthogonal tool to APR-246, which modifies Cys124 and Cys277 through a different warhead [1][2]. This allows researchers to perform comparative studies to understand how different covalent modifications of p53 cysteines influence its stability, conformation, and interaction with other proteins.

Application

Selection Property

Validation Focus

Colorectal cancer mutant p53 degradation study

Mechanism-specific: MDM2–ubiquitin degradation axis

Mutant p53 protein level reduction; p21/Noxa/Puma target validation

p73-dependent apoptosis pathway analysis

p73-dependent activity

p73 knockdown validation; synthetic lethal screening context

ROS-ERK2-MDM2 pathway interrogation

ROS-enhanced degradation profile

ROS/glutathione modulation effects on p53 degradation

Mutation-stratified p53 pathway profiling

Mutation-dependent potency variation

p53 mutant panel dose-response review; R248W hotspot activity

• [1] Zhang S, et al. Small-Molecule NSC59984 Restores p53 Pathway Signaling and Antitumor Effects against Colorectal Cancer via p73 Activation and Degradation of Mutant p53. Cancer Res. 2015;75(18):3842-3852. View Source
• [2] Liu J, et al. Small-molecule NSC59984 induces mutant p53 degradation through a ROS-ERK2-MDM2 axis in cancer cells. Mol Cancer Res. 2022;20(4):622-636. View Source
• [3] Abstract 4322: NSC59984 is a radiosensitizer and cytotoxic agent in in vitro and in vivo models of TP53mut endometrial cancer. Scilit. View Source
• [4] Brown K, et al. Covalent Modification of p53 by (E)-1-(4-Methylpiperazin-1-yl)-3-(5-nitrofuran-2-yl)prop-2-en-1-one. 2024. ACS Figshare. View Source
• [5] Zhang Q, et al. APR-246 reactivates mutant p53 by targeting cysteines 124 and 277. 2018. Cell Death Dis. View Source